N-(2-(1H-imidazol-1-yl)quinolin-8-yl)-2-(benzylthio)acetamide
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Description
N-(2-(1H-imidazol-1-yl)quinolin-8-yl)-2-(benzylthio)acetamide is a useful research compound. Its molecular formula is C21H18N4OS and its molecular weight is 374.46. The purity is usually 95%.
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Scientific Research Applications
Immune Response Modification
Imiquimod and its analogues, including compounds similar to N-(2-(1H-imidazol-1-yl)quinolin-8-yl)-2-(benzylthio)acetamide, have been identified as non-nucleoside imidazoquinolinamines. These compounds activate the immune system by inducing cytokines such as IFN-α, -β, and various interleukins. Despite lacking inherent antiviral or antiproliferative activity in vitro, in vivo studies show significant immunoregulatory, antiviral, antiproliferative, and antitumor activities, supporting their use in treating various skin disorders and possibly beyond (Syed, 2001).
Bioactive Heterocyclic Compounds
Quinoline and quinazoline, core structures related to the chemical , have been extensively studied for their diverse biological activities, including antitumor, antimalarial, antibacterial, antifungal, and antiviral effects. These compounds, along with their synthetic analogs, offer promising avenues for drug development across a wide range of therapeutic areas (Shang et al., 2018).
Optoelectronic Materials
Research into quinazolines has expanded beyond medicinal chemistry into the synthesis and application of these compounds for electronic devices. Quinazoline derivatives have been explored for use in luminescent elements, photoelectric conversion elements, and image sensors, highlighting their potential in creating novel optoelectronic materials (Lipunova et al., 2018).
Anticorrosive Materials
Quinoline derivatives demonstrate effectiveness against metallic corrosion, making them valuable in the development of anticorrosive materials. Their ability to form stable chelating complexes with metallic surfaces through coordination bonding is particularly noted, underscoring their industrial applications beyond pharmaceuticals (Verma et al., 2020).
Antiviral Research
Recent studies have highlighted the antiviral potential of benzazine derivatives, including quinoline, quinoxaline, and quinazoline compounds. Their exploration in the past few years indicates a significant capacity for designing effective antiviral drugs, offering new directions for therapeutic intervention against various viral infections (Mochulskaya et al., 2021).
Properties
IUPAC Name |
2-benzylsulfanyl-N-(2-imidazol-1-ylquinolin-8-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4OS/c26-20(14-27-13-16-5-2-1-3-6-16)23-18-8-4-7-17-9-10-19(24-21(17)18)25-12-11-22-15-25/h1-12,15H,13-14H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUHTUAALBFVYFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSCC(=O)NC2=CC=CC3=C2N=C(C=C3)N4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.